Cas no 2168791-67-9 (2-cyclopropyl-1-oxa-9-thia-5-azaspiro5.5undecane)

• Product Name: 2-cyclopropyl-1-oxa-9-thia-5-azaspiro5.5undecane
• CAS No: 2168791-67-9
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5945674
• PubChem ID: 165485089
• Update Time: 2025-05-26

2-cyclopropyl-1-oxa-9-thia-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-oxa-9-thia-5-azaspiro5.5undecane
• 2168791-67-9
• EN300-1279578
• 2-cyclopropyl-1-oxa-9-thia-5-azaspiro[5.5]undecane

• Inchi： 1S/C11H19NOS/c1-2-9(1)10-3-6-12-11(13-10)4-7-14-8-5-11/h9-10,12H,1-8H2
• InChI Key： LDVXLVLVHFNPPT-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCCC(C1CC1)O2

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Additional information on 2-cyclopropyl-1-oxa-9-thia-5-azaspiro5.5undecane

2-Cyclopropyl-1-Oxa-9-Thia-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 2168791-67-9, known as 2-cyclopropyl-1-oxa-9-thia-5-azaspiro[5.5]undecane, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro[5.5]undecane framework is particularly notable for its unique structural properties, which contribute to its diverse chemical and biological behaviors.

Recent studies have highlighted the potential of 2-cyclopropyl-1-oxa-9-thia-5-azaspiro[5.5]undecane in drug discovery, particularly in the development of novel therapeutic agents. The molecule's structure incorporates a cyclopropyl group, which is known for its ability to enhance the stability and bioavailability of drugs. Additionally, the presence of oxa and thia functionalities introduces versatile reactivity, making this compound a valuable building block in organic synthesis.

One of the most intriguing aspects of this compound is its ability to participate in various chemical transformations. Researchers have demonstrated that 2-cyclopropyl-1-oxa-9-thia-5-azaspiro[5.5]undecane can undergo nucleophilic substitution reactions, enabling the creation of derivatives with enhanced pharmacokinetic profiles. Furthermore, its spiro structure allows for stereochemical control, which is crucial in medicinal chemistry for optimizing drug efficacy and minimizing side effects.

The synthesis of 2-cyclopropyl-1 ox a 9 thia 5 azaspiro 5 5 undecane involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, leading to higher yields and purer products. For instance, the use of transition metal catalysts has enabled selective formation of the spiro ring system, which was previously challenging to achieve under mild conditions.

In terms of biological activity, 2-cyclopropyl 1 oxa 9 thia 5 azaspiro 5 5 undecane has shown promise as a potential modulator of G-protein coupled receptors (GPCRs). These receptors are critical targets for treating a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical studies have indicated that this compound exhibits potent binding affinity to certain GPCR subtypes, suggesting its potential as a lead compound for drug development.

Another area where this compound has shown remarkable potential is in materials science. The unique electronic properties of 2 cyclopropyl 1 oxa 9 thia 5 azaspiro 5 5 undecane make it an attractive candidate for applications in organic electronics. Researchers have explored its use as a component in semiconducting polymers, where its spiro structure contributes to improved charge transport properties.

Despite its numerous advantages, the commercialization of 2 cyclopropyl 1 oxa 9 thia 5 azaspiro[5.5]undecane faces several challenges. One major hurdle is the scalability of its synthesis process. While laboratory-scale production has been successfully demonstrated, scaling up to industrial levels requires further optimization to ensure cost-effectiveness and environmental sustainability.

In conclusion, 2 cyclopropyl 1 oxa 9 thia 5 azaspiro[5.5]undecane represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. With ongoing research focusing on improving its synthesis methods and exploring new applications, this compound is poised to make significant contributions to both pharmaceutical and materials science industries.